Cas no 1805512-76-8 (4-Amino-3-chloromethyl-2-phenylpyridine)

• Product Name: 4-Amino-3-chloromethyl-2-phenylpyridine
• CAS No: 1805512-76-8
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4898965
• Update Time: 2025-06-13

4-Amino-3-chloromethyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloromethyl-2-phenylpyridine

• Inchi： 1S/C12H11ClN2/c13-8-10-11(14)6-7-15-12(10)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
• InChI Key： YCPVYPORYVCGBI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CN=C1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloromethyl-2-phenylpyridine

Recent Advances in the Study of 4-Amino-3-chloromethyl-2-phenylpyridine (CAS: 1805512-76-8)

The compound 4-Amino-3-chloromethyl-2-phenylpyridine (CAS: 1805512-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Amino-3-chloromethyl-2-phenylpyridine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-Amino-3-chloromethyl-2-phenylpyridine exhibits significant activity in modulating specific biological pathways. For instance, recent findings suggest its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and inflammation, highlighting its therapeutic potential.

Moreover, the compound's mechanism of action has been elucidated through molecular docking studies and biochemical assays. These studies indicate that 4-Amino-3-chloromethyl-2-phenylpyridine interacts with key amino acid residues in the active sites of target proteins, thereby inhibiting their function. This detailed understanding of its mode of action provides a solid foundation for further drug optimization and development.

In addition to its therapeutic applications, 4-Amino-3-chloromethyl-2-phenylpyridine has also been explored for its use in chemical biology tools. Its reactive chloromethyl group allows for facile conjugation with other molecules, making it a versatile building block for the design of probes and inhibitors. This property has been leveraged in the development of activity-based probes for studying enzyme function and in the synthesis of targeted drug delivery systems.

Despite these promising findings, challenges remain in the development of 4-Amino-3-chloromethyl-2-phenylpyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its clinical applicability.

In conclusion, the recent advancements in the study of 4-Amino-3-chloromethyl-2-phenylpyridine (CAS: 1805512-76-8) underscore its potential as a valuable tool in chemical biology and a promising candidate for drug development. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its translation into clinical applications.